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Human Pharmacokinetic Parameters

The table below summarizes key pharmacokinetic data of iguratimod from a Phase I study in healthy adult

volunteers [1].

Parameter
Single
Dose (50
mg)

Multiple Dose (50
mg, once daily)

Fed State (Single
50 mg)

Fasted State
(Single 50 mg)

Tmax (h) 4.25 3.63 Information missing Information

missing

Cmax (mg/L) 1.81 1.88 Information missing Information

missing

AUC0-last (mg/L·h) 26.36 31.88 Information missing Information

missing

T1/2 (h) 11.95 10.25 Information missing Information

missing

Apparent Volume of
Distribution (V/F, L)

1.33 1.16 Information missing Information

missing
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Parameter
Single
Dose (50
mg)

Multiple Dose (50
mg, once daily)

Fed State (Single
50 mg)

Fasted State
(Single 50 mg)

Absorption Rate
Constant (Ka, 1/h)

0.86 0.87 Information missing Information
missing

Food Effect — — Shortened Tmax,
increased Cmax

Baseline

Key Findings:

Linearity: Cmax and AUC demonstrated linear pharmacokinetics within the 25 mg to 75 mg dose

range [1].
Food Effect: Food can promote the absorption of iguratimod, leading to a higher peak concentration

and shorter time to reach it. This supports administration with food [1].
Tolerability: Doses up to 50 mg were well-tolerated, establishing this as the maximum tolerated dose

[1].

Metabolism and Metabolic Pathways

Iguratimod is extensively metabolized by the liver. The primary metabolic pathways have been elucidated

using recombinant human CYP450 enzymes, identifying the key isoforms involved and the major

metabolites [2] [3].

Aspect Details

Major Metabolites M1 (a deformylated form) and M2 (N-acetylated form of M1). Other minor

metabolites include hydroxylated forms (M3, M4, M5) [2] [3].

Primary CYP450
Enzymes

CYP2C9 and CYP2C19 are the main enzymes responsible for the metabolism

of iguratimod to its metabolites [2] [3].

| Analytical Method (HPLC) | Column: ACE-C18 (250 × 4.6 mm, 5 μm). Mobile Phase: Methanol-Water

(55:45 v/v) containing 0.1% Trifluoroacetic Acid. Flow Rate: 1 mL/min. Detection: UV at 257 nm.
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Linearity: 0.5–20 µg/mL for both Iguratimod and Metabolite M2 [2] [3]. |

Iguratimod (Parent Drug)

CYP2C9 Enzyme CYP2C19 Enzyme

Metabolite M4
(Hydroxylated IGU)

Hydroxylation

Metabolite M1
(Deformylated)

Metabolite M2
(N-acetylated M1)

 N-acetylation

Metabolite M5
(Hydroxylated M1)

Hydroxylation

Metabolite M3
(Hydroxylated M2)

Hydroxylation

Excretion

Click to download full resolution via product page

Iguratimod primary metabolic pathway via CYP2C9 and CYP2C19.
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Experimental Protocol: Metabolite Preparation and
Analysis

This detailed methodology describes how to identify metabolic pathways and prepare the major metabolite

(M2) of iguratimod using a recombinant human CYP450 yeast whole-cell transformation system, followed

by analysis via HPLC [2] [3].
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Start: Prepare Incubation System

1. Combine:
- 1g Recombinant CYP450 Yeast
- 2mL Phosphate Buffer (pH 7.4)

- 0.4mL 20% D-Glucose
- 1.4mL Sterile Water

- 0.2mL 10mM IGU (in DMSO)

2. Incubate at 30°C for 72 hours

3. Sample at 0, 24, 48, 72h
   - Add Methanol

   - Vortex & Centrifuge

5. Scale-up M2 Production
   (80mL system)

For Preparation

4. Analyze Supernatant via HPLC

Analytical Monitoring

6. Stop Reaction with
Ethyl Acetate

7. Concentrate and
Reconstitute in Methanol

8. Purify M2 via
Preparative HPLC

9. Characterize M2 Structure
using QTOF-MS & NMR
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using QTOF MS & NMR

Click to download full resolution via product page

Workflow for iguratimod metabolite preparation and analysis.

Key Reagents and Equipment:

Recombinant Yeast Cells: Human CYP450s (CYP1A2, 2C9, 2C19, 2D6, 2E1, 3A4) [2] [3].
Chemicals: Iguratimod reference standard (purity >99%), DMSO, methanol (HPLC grade),

trifluoroacetic acid (HPLC grade) [2] [3].
Equipment: High-performance liquid chromatograph with UV detector, centrifuge, vortex mixer [2] [3].

Clinical Pharmacology and Implications

Mechanism of Action: Iguratimod is a small molecule DMARD that inhibits the production of

immunoglobulins and pro-inflammatory cytokines (e.g., IL-6, IL-8, TNF-α, IL-17) [4] [5]. It achieves
this primarily by inhibiting the activation of the NF-κB pathway [4] [5]. Recent research also shows it

restrains the function of follicular helper T (Tfh) cells by inhibiting their glucose metabolism via the
Hif1α-HK2 axis, which in turn affects B-cell function and antibody production [6].

Clinical Efficacy: Iguratimod has demonstrated efficacy as monotherapy and in combination with
methotrexate (MTX) for rheumatoid arthritis [5]. Research is also exploring its use in other

autoimmune diseases like primary Sjögren's syndrome (pSS), where it has shown benefits in
reducing immunoglobulin levels and disease activity [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A randomized phase I study to evaluate the safety, tolerability, pharmacokinetics and food-effect of

Iguratimod in healthy adult volunteers | European Journal of Clinical Pharmacology [link.springer.com]

2. Preparation of a Major Metabolite of Iguratimod and ... [brieflands.com]

3. Preparation of a Major Metabolite of Iguratimod and ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s548953?utm_src=pdf-body-img
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://brieflands.com/journals/ijpr/articles/126258
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706704/
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://brieflands.com/journals/ijpr/articles/126258
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706704/
https://brieflands.com/journals/ijpr/articles/126258
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706704/
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://www.nature.com/articles/s41413-019-0067-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC7054862/
https://www.nature.com/articles/s41413-019-0067-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC7054862/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.757616/full
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7054862/
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2025.1573973/full
https://www.smolecule.com/products/s548953?utm_src=pdf-custom-synthesis
https://link.springer.com/article/10.1007/s00228-017-2342-z
https://link.springer.com/article/10.1007/s00228-017-2342-z
https://brieflands.com/journals/ijpr/articles/126258
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706704/
https://www.smolecule.com/products/s548953?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Iguratimod: a valuable remedy from the Asia Pacific region for ameliorating autoimmune diseases

and protecting bone physiology | Bone Research [nature.com]

5. as a New Drug for Rheumatoid Arthritis: Current... Iguratimod [pmc.ncbi.nlm.nih.gov]

6. Iguratimod Restrains Circulating Follicular Helper T Cell ... [frontiersin.org]

7. Comparison of the effect of iguratimod and ... [frontiersin.org]

To cite this document: Smolecule. [Iguratimod pharmacokinetics and metabolism]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548953#iguratimod-

pharmacokinetics-and-metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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